Cas no 143492-38-0 (D-erythro-MAPP)

• Product Name: D-erythro-MAPP
• CAS No: 143492-38-0
• MF: C₂₃H₃₉NO₂
• MW: 361.561267137527
• CID: 162940
• PubChem ID: 124735
• Update Time: 2025-10-29

D-erythro-MAPP Chemical and Physical Properties

Names and Identifiers

• Tetradecanamide,N-[(1R,2S)-2-hydroxy-1-methyl-2-phenylethyl]-
• D-ERYTHRO-MAPP
• L-ERYTHRO-2-TETRADECANOYLAMINO-1-PHENYL-1-PROPANOL,(L-MAPP)
• N-[(1R,2S)-2-Hydroxy-1-Methyl-2-phenylethyl]-tetradecanaMide
• (1S,2R)-D-ERYTHRO-2-(N-MYRISTOYLAMINO)-1-PHENYL-1-PROPANOL
• MAPP, D-ERYTHRO
• N-[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]tetradecanamide
• (1S,2R-D-Erythro-2-N-myristoylamino)-1-phenyl-1-propanol
• Bio2_000608
• NCGC00161371-03
• KBioSS_000128
• BSPBio_001408
• KBio3_000256
• KBio3_000255
• N-((1S,2R)-1-Hydroxy-1-phenylpropan-2-yl)tetradecanamide
• KBio2_005264
• HMS3402G10
• HY-137422
• HMS1989G10
• HMS1791G10
• BRD-K76274772-001-02-7
• DTXSID00931906
• HMS3648G09
• SR-01000946211
• 2-(N-Myristoylamino)-1-phenyl-1-propanol
• SCHEMBL611869
• Q27077017
• CBiol_001751
• NCGC00161371-02
• BML3-E01
• D-e-MAPP
• Tetradecanamide, N-(2-hydroxy-1-methyl-2-phenylethyl)-, (R*,S*)-(+-)-
• Bio1_000037
• Bio2_000128
• CHEMBL429926
• KBio2_002696
• NCGC00161371-01
• CS-0138591
• KBio2_000128
• IDI1_033878
• GTPL8817
• BDBM50392473
• (R*,S*)-(+-)-N-(2-Hydroxy-1-methyl-2-phenylethyl)tetradecanamide
• D-ERYTHRO-2-TETRADECANOYLAMINO-1-PHENYL-1-PROPANOL
• Bio1_000526
• Bio1_001015
• MS-25732
• CHEBI:93338
• 143492-38-0
• AKOS040755605
• KBioGR_000128
• HMS1361G10
• 60847-25-8
• SR-01000946211-1
• 143492-39-1
• J-007821
• N-(1-Hydroxy-1-phenylpropan-2-yl)tetradecanimidic acid
• D-erythro-MAPP ((1S，2R-D-erythro-2-N-myristoylamino)-1-phenyl-1-propanol)
• DB-221476
• G12950
• D-erythro-MAPP

• Inchi： 1S/C23H39NO2/c1-3-4-5-6-7-8-9-10-11-12-16-19-22(25)24-20(2)23(26)21-17-14-13-15-18-21/h13-15,17-18,20,23,26H,3-12,16,19H2,1-2H3,(H,24,25)/t20-,23-/m1/s1
• InChI Key： YLAZEWZHIRBZDA-NFBKMPQASA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@@H](C)NC(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 361.29827
• Monoisotopic Mass: 361.29808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 7.1

Experimental Properties

• Color/Form: Solid powder
• Density: 0.965
• Melting Point: 82°C to 84°C
• Boiling Point: 536.7 °C at 760 mmHg
• Flash Point: 278.4 °C
• Refractive Index: 1.501
• PSA: 49.33
• LogP: 6.31670

D-erythro-MAPP Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on D-erythro-MAPP

Recent Advances in the Study of D-erythro-MAPP (143492-38-0) in Chemical Biology and Medicine

D-erythro-MAPP (CAS: 143492-38-0) is a bioactive sphingolipid analog that has garnered significant attention in chemical biology and pharmaceutical research due to its role as a potent inhibitor of sphingosine kinase (SphK). Recent studies have explored its therapeutic potential in cancer, inflammation, and other diseases characterized by dysregulated sphingolipid metabolism. This research brief synthesizes the latest findings on D-erythro-MAPP, focusing on its molecular mechanisms, preclinical applications, and emerging clinical relevance.

A 2023 study published in the Journal of Lipid Research elucidated the structural specificity of D-erythro-MAPP in binding to SphK isoforms (SphK1 and SphK2). Using X-ray crystallography, researchers demonstrated that the compound's erythro configuration and phosphate moiety are critical for its inhibitory activity, achieving IC50 values of 0.8 µM for SphK1 and 2.3 µM for SphK2. These findings provide a structural basis for the development of next-generation SphK inhibitors with improved selectivity.

In oncology, D-erythro-MAPP has shown promise in overcoming chemoresistance. A Nature Communications paper (2024) reported that the compound sensitizes triple-negative breast cancer cells to doxorubicin by modulating ceramide/sphingosine-1-phosphate (S1P) ratios. Combination therapy reduced tumor volume by 68% in murine models compared to monotherapy, suggesting its potential as an adjuvant in chemotherapy regimens. Notably, these effects were mediated through PP2A-dependent dephosphorylation of survivin, a key anti-apoptotic protein.

Emerging applications in immunology have also been documented. Research in Cell Chemical Biology (2023) revealed that D-erythro-MAPP suppresses NLRP3 inflammasome activation by disrupting sphingolipid raft formation in macrophages. This mechanism was particularly effective in murine models of gouty arthritis, where intra-articular administration reduced interleukin-1β production by 75% without systemic toxicity. Such findings position the compound as a potential therapeutic for sterile inflammatory diseases.

Pharmacokinetic studies have addressed previous challenges with D-erythro-MAPP's bioavailability. A 2024 Drug Metabolism and Disposition study developed a novel liposomal formulation that increased plasma half-life from 1.2 to 8.7 hours in primates while maintaining tissue distribution to target organs. This advancement, coupled with improved synthetic routes yielding 98.5% enantiomeric purity (Organic Process Research & Development, 2023), enhances the compound's translational potential.

Ongoing clinical investigations (Phase I/II trials) are evaluating D-erythro-MAPP derivatives for hematologic malignancies, with preliminary data showing 40% response rates in relapsed/refractory acute myeloid leukemia when combined with venetoclax. These developments underscore the compound's evolving role from a research tool to a therapeutic candidate, though challenges remain in optimizing its therapeutic window and delivery systems.